Cas no 36100-38-6 (N,N-Dimethyl-2-nitropyridin-3-amine)

• Product Name: N,N-Dimethyl-2-nitropyridin-3-amine
• CAS No: 36100-38-6
• MF: C₇H₉N₃O₂
• MW: 167.165261030197
• CID: 4815597
• Update Time: 2025-05-20

N,N-Dimethyl-2-nitropyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• N,N-dimethyl-2-nitropyridin-3-amine
• 3-Pyridinamine, N,N-dimethyl-2-nitro-
• N,N-Dimethyl-2-nitropyridin-3-amine

• Inchi： 1S/C7H9N3O2/c1-9(2)6-4-3-5-8-7(6)10(11)12/h3-5H,1-2H3
• InChI Key： JXIWSOICOWQAST-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC=CN=1)N(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• XLogP3: 1.1
• Topological Polar Surface Area: 62

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds C-nitro compounds
• Solvents and Organic Chemicals Organic Compounds Organic 1,3-dipolar compounds Allyl-type 1,3-dipolar organic compounds Organic nitro compounds C-nitro compounds

Additional information on N,N-Dimethyl-2-nitropyridin-3-amine

Comprehensive Overview of N,N-Dimethyl-2-nitropyridin-3-amine (CAS No. 36100-38-6): Properties, Applications, and Industry Insights

N,N-Dimethyl-2-nitropyridin-3-amine (CAS No. 36100-38-6) is a specialized organic compound belonging to the nitropyridine amine family. This chemically unique molecule has garnered significant attention in pharmaceutical research, agrochemical development, and material science due to its versatile reactivity and structural properties. The compound's molecular formula, C₇H₉N₃O₂, highlights its nitro-functionalized pyridine core, which enables diverse synthetic applications.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in N,N-Dimethyl-2-nitropyridin-3-amine as a potential building block for bioactive molecules. Researchers are particularly focused on its role in developing selective kinase inhibitors and photocatalysts, addressing frequent search queries like "nitropyridine derivatives in medicinal chemistry" or "sustainable synthesis of amine compounds." The compound's electron-deficient aromatic system makes it valuable for designing fluorescence probes and electronic materials, aligning with growing demand for organic semiconductors.

From a physicochemical perspective, 36100-38-6 typically presents as a yellow crystalline solid with moderate solubility in polar organic solvents. Its stability under ambient conditions and well-characterized NMR spectra (often searched as "H-NMR of nitropyridine amines") facilitate quality control in industrial applications. The dimethylamino group at the 3-position and nitro group at the 2-position create distinct electronic effects that influence its hydrogen bonding capacity and chelation properties—key factors driving its utility in coordination chemistry.

In pharmaceutical contexts, N,N-Dimethyl-2-nitropyridin-3-amine serves as a precursor for heterocyclic drug candidates, particularly in oncology and CNS research. Its structural motifs appear in patented compounds targeting protein-protein interactions, reflecting industry responses to trending searches about "small molecule PPI modulators." The compound's logP value (predicted around 1.2) and hydrogen bond acceptors make it relevant to discussions on Lipinski's Rule of Five compliance—a frequent topic in drug design forums.

Material scientists value this nitropyridine derivative for developing advanced functional materials. Its incorporation into metal-organic frameworks (MOFs) and covalent organic polymers (COPs) has shown promise in gas storage applications, responding to growing interest in "nitrogen-rich porous materials." The compound's redox-active character also makes it suitable for designing electrolyte additives in next-generation batteries—a hot topic in energy storage research.

Analytical characterization of CAS 36100-38-6 typically involves HPLC purity analysis, mass spectrometry, and X-ray crystallography (for crystalline forms). These methods address common quality assurance questions in technical forums. Recent publications highlight innovative purification techniques using supercritical fluid chromatography, reflecting industry shifts toward environmentally benign processes—another trending search theme.

The commercial availability of N,N-Dimethyl-2-nitropyridin-3-amine through specialty chemical suppliers has expanded significantly, with purity grades ranging from 95% to 99.5% for different applications. This accessibility supports its growing use in high-throughput screening libraries and combinatorial chemistry workflows. Proper storage recommendations (typically under inert atmosphere at 2-8°C) and handling protocols ensure compound stability—information frequently sought by laboratory personnel.

Emerging research explores the compound's potential in photodynamic therapy agents and bioorthogonal chemistry, capitalizing on its light-sensitive nitro group. These applications align with increasing searches for "nitroaromatic compounds in biomedical imaging." Computational studies of its molecular electrostatic potential and frontier orbitals provide theoretical insights that complement experimental data—a methodology gaining traction in computational chemistry circles.

From a regulatory standpoint, 36100-38-6 is not currently classified under major chemical control lists, though proper laboratory safety measures should always be observed. Material Safety Data Sheets (MSDS) provide essential guidance on personal protective equipment (PPE) and spill management—information commonly requested by EHS professionals.

Future prospects for N,N-Dimethyl-2-nitropyridin-3-amine include exploration in catalysis (particularly C-H activation reactions) and smart materials responsive to environmental stimuli. These directions correspond with industry demands for "multifunctional chemical building blocks" and "stimuli-responsive compounds." Continued research will likely uncover novel applications in supramolecular chemistry and molecular electronics, further solidifying its position in advanced chemical research.